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Compound of Interest

Compound Name: Bicalutamide-d5

Cat. No.: B15137100

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available
Bicalutamide-d5 reference standards, their characterization, and their application in analytical
methodologies. Bicalutamide-d5, a deuterated analog of the non-steroidal antiandrogen
Bicalutamide, serves as an ideal internal standard for quantitative bioanalytical assays,
particularly those employing mass spectrometry. Its use ensures high accuracy and precision in
the determination of Bicalutamide levels in complex biological matrices.

Commercial Availability

Bicalutamide-d5 is available from several specialized chemical suppliers that provide
reference standards for the pharmaceutical industry and research institutions. While a
comprehensive list is beyond the scope of this guide, prominent suppliers include:

e Acanthus Research
e Cleanchem
o Pharmaffiliates

It is recommended to contact these or other reputable suppliers directly to obtain the most
current product specifications, pricing, and availability.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15137100?utm_src=pdf-interest
https://www.benchchem.com/product/b15137100?utm_src=pdf-body
https://www.benchchem.com/product/b15137100?utm_src=pdf-body
https://www.benchchem.com/product/b15137100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Product Specifications

A Certificate of Analysis (CoA) accompanies each reference standard, providing crucial
information about its quality and purity. The following table summarizes typical specifications for
a Bicalutamide-d5 reference standard.

Parameter

Typical Specification

Method of Analysis

Chemical Name

N-(4-Cyano-3-
(trifluoromethyl)phenyl)-3-((4-
fluorophenyl)sulfonyl)-2-
hydroxy-2-(methyl-
d3)propanamide-d2

Molecular Formula

C18HoDsFaN204S

Mass Spectrometry

Molecular Weight Approximately 435.4 g/mol Mass Spectrometry
CAS Number 2140305-19-5[1]
Appearance White to off-white solid Visual Inspection

Chemical Purity

298%

HPLCI[2][3][4]

Isotopic Purity

298% Deuterium incorporation

Mass Spectrometry, NMR[5]

Identity Conforms to the structure 1H-NMR, Mass Spectrometry

Soluble in DMSO, Methanaol,

Solubilit
y Acetonitrile

Experimental Protocols

The characterization of a Bicalutamide-d5 reference standard involves rigorous analytical
testing to confirm its identity, purity, and isotopic enrichment. The following are detailed
methodologies for key experiments.

Identity Confirmation by *H-NMR and Mass
Spectrometry
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Objective: To confirm the chemical structure of Bicalutamide-d5 and determine its molecular
weight.

1H-NMR Spectroscopy Protocol:

e Sample Preparation: Dissolve 5-10 mg of the Bicalutamide-d5 standard in a suitable
deuterated solvent (e.g., DMSO-d6 or CDCls).

e Instrumentation: A 400 MHz or higher NMR spectrometer.

o Data Acquisition: Acquire the *H-NMR spectrum. The spectrum is expected to be consistent
with the structure of Bicalutamide, with the key difference being the absence or significant
reduction of the signal corresponding to the deuterated methyl group.

o Data Analysis: Compare the obtained spectrum with that of a non-deuterated Bicalutamide
standard to confirm the position of deuterium labeling.

Mass Spectrometry Protocol:

o Sample Preparation: Prepare a dilute solution of the Bicalutamide-d5 standard in an
appropriate solvent (e.g., acetonitrile/water).

 Instrumentation: A high-resolution mass spectrometer (HRMS) such as a Q-TOF or Orbitrap,
or a triple quadrupole mass spectrometer.

« lonization: Use electrospray ionization (ESI) in either positive or negative ion mode.
o Data Acquisition: Acquire the full scan mass spectrum.

o Data Analysis: Determine the monoisotopic mass of the parent ion and compare it to the
theoretical mass of Bicalutamide-d5.

Chemical Purity Determination by High-Performance
Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of the Bicalutamide-d5 reference standard and to
identify and quantify any impurities.[2][3][4]
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HPLC Protocol:

Instrumentation: A standard HPLC system with a UV detector.
e Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).

» Mobile Phase: A gradient or isocratic mixture of acetonitrile and water or a suitable buffer
(e.g., phosphate buffer). A common mobile phase is a mixture of acetonitrile and water
(90:10 v/v).[2]

e Flow Rate: 1.0 mL/min.
o Detection Wavelength: 270 nm.[2][4]
* Injection Volume: 10-20 pL.

o Sample Preparation: Prepare a stock solution of Bicalutamide-d5 in the mobile phase or a
suitable solvent at a known concentration (e.g., 1 mg/mL). Further dilute to a working
concentration (e.g., 100 pg/mL).

o Data Analysis: Calculate the area percentage of the main peak relative to the total peak area
to determine the purity.

Isotopic Enrichment Determination by Mass
Spectrometry and NMR

Objective: To determine the percentage of deuterium incorporation in the Bicalutamide-d5
standard.[5]

Mass Spectrometry Protocol:
 Instrumentation: A high-resolution mass spectrometer (HRMS).
o Data Acquisition: Acquire a high-resolution mass spectrum of the molecular ion region.

o Data Analysis: Measure the relative intensities of the isotopic peaks (M, M+1, M+2, etc.) for
both the deuterated standard and a non-deuterated Bicalutamide reference. The isotopic
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distribution of the deuterated standard will be shifted by the number of deuterium atoms.
Calculate the percentage of the d5 species relative to all isotopic variants (dO to d4).

NMR Protocol:
e Instrumentation: A high-field NMR spectrometer equipped for both *H and 2H detection.

e 1H NMR: Acquire a quantitative *H-NMR spectrum. The integral of the residual proton signal
at the deuterated position relative to a non-deuterated position will give an indication of the
isotopic enrichment.

¢ 2H NMR: Acquire a quantitative 2H-NMR spectrum. The presence of a signal at the chemical
shift corresponding to the deuterated position confirms the labeling.

Application in a Bioanalytical Method: Quantification of
Bicalutamide in Human Plasma by LC-MS/MS

Objective: To demonstrate the use of Bicalutamide-d5 as an internal standard for the accurate
guantification of Bicalutamide in a biological matrix.

LC-MS/MS Protocol:
o Sample Preparation (Protein Precipitation):

o To 100 pL of plasma sample, add 10 uL of Bicalutamide-d5 internal standard working
solution (e.g., at 1 pg/mL).

o Add 300 pL of acetonitrile to precipitate proteins.
o Vortex for 1 minute and then centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

e LC Conditions:
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o Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 pym).
o Mobile Phase: Gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

o Flow Rate: 0.4 mL/min.

e MS/MS Conditions:
o Instrumentation: A triple quadrupole mass spectrometer.
o lonization: ESI in positive or negative ion mode.
o Multiple Reaction Monitoring (MRM) Transitions:
» Bicalutamide: e.g., m/z 431.1 - 255.1
» Bicalutamide-d5 (IS): e.g., m/z 436.1 -~ 260.1
o Calibration and Quantification:

o Prepare a calibration curve by spiking known concentrations of Bicalutamide into blank
plasma and processing as described above.

o Plot the peak area ratio of Bicalutamide to Bicalutamide-d5 against the concentration of
Bicalutamide.

o Determine the concentration of Bicalutamide in unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations

ration
Weigh Bicalutamide-d5 4>4> Dilute to Working Conc.

Click to download full resolution via product page
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Caption: Workflow for HPLC Purity Analysis of Bicalutamide-d5.
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Caption: Bioanalytical Workflow for Bicalutamide Quantification.
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Caption: Isotopic Enrichment Determination Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercially Available Bicalutamide-d5 Reference
Standards: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137100#commercially-available-bicalutamide-d5-
reference-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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